N-(2,4-dimethylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]acetamide
• InChI: InChI=1S/C22H25N5O4/c1-13-8-9-16(14(2)11-13)24-18(28)12-27-21(29)19(20-23-15(3)31-25-20)17-7-5-4-6-10-26(17)22(27)30/h8-9,11H,4-7,10,12H2,1-3H3,(H,24,28)
• InChI Key: UUBMKLTXXCDLGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C(=C3CCCCCN3C2=O)C4=NOC(=N4)C)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Enzyme Inhibition Potential

One study highlighted the synthesis of derivatives incorporating the 1,3,4-oxadiazole moiety, which demonstrated modest antibacterial potential and significant enzyme inhibition capabilities. These compounds were found to inhibit α-glucosidase, acetylcholinesterase, and urease enzymes, indicating their potential application in treating diseases related to these enzymes (Virk et al., 2023). Another study on N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide revealed promising α-glucosidase inhibitory potential, suggesting their utility in managing diabetes (Iftikhar et al., 2019).

Antineoplastic Activity

Research on thieno[2,3-b]azepin-4-ones explored their synthesis as potential antineoplastic agents, although preliminary biological data did not indicate significant activity in this area (Koebel et al., 1975). This suggests that while some structural analogs of the given compound are explored for cancer treatment, their effectiveness varies, and further research is necessary to establish their potential.

Molecular Docking and BSA Binding Studies

A comprehensive study involving molecular docking and BSA binding analyses was conducted on a series of synthesized compounds to assess their bioactivity potential. This approach helps in understanding the interaction of these compounds with biological targets, providing insights into their potential therapeutic applications (Virk et al., 2023).